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Compound of Interest

Compound Name: rac-cis-7-Hydroxy Pramipexole

Cat. No.: B13134841

Get Quote

Executive Summary & Substance Profile
rac-cis-7-Hydroxy Pramipexole (CAS: 1001648-71-0) is a specific impurity and metabolite of

the dopamine agonist Pramipexole.[1][2] In drug development and analytical chemistry, it

serves as a critical reference standard for HPLC method validation and impurity profiling.

Operational Reality: Unlike bulk solvents, this compound is typically handled in milligram

quantities. However, due to its structural relationship with potent dopaminergic agents, it must

be treated with Universal Precautions for high-potency active pharmaceutical ingredients

(HPAPIs).[1][2] Improper disposal not only violates environmental regulations (RCRA/EPA) but

poses significant bioaccumulation risks to aquatic ecosystems.

Substance Identification:

Chemical Name: rac-cis-7-Hydroxy Pramipexole[1][2][3][4][5][6]

CAS Number: 1001648-71-0[1][2][3][4][5][6]

Molecular Formula: C₁₀H₁₇N₃OS[1][2]
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Physical State: Solid (Off-white to yellow powder)[1][2][6]

Solubility: Methanol, DMSO, Water (variable)[1][2]

Hazard Assessment & Safety Architecture
Before initiating disposal, you must understand the "Why." As a structural analog to

Pramipexole, this compound is presumed to possess biological activity affecting the Central

Nervous System (CNS).

Key Risk Factors:

Unknown Toxicity: As a research impurity, full toxicological data is often absent. We operate

under the "Worst-Case Scenario" principle, assuming it shares the acute toxicity and

sensitization potential of Pramipexole.

Environmental Persistence: Aminothiazoles can be persistent in water sources.

Sensitization: Potential for skin and respiratory sensitization upon exposure to dust.

Mandatory Personal Protective Equipment (PPE) Matrix
PPE Category Specification Rationale

Respiratory
N95 minimum; P100/HEPA

recommended

Prevents inhalation of airborne

particulates during weighing or

spill cleanup.[1][2]

Dermal
Double Nitrile Gloves (0.11mm

min)

Prevents transdermal

absorption.[2] Review

permeation rates for carrier

solvents (e.g., MeOH).

Ocular Chemical Safety Goggles
Protects against mucosal

absorption via eyes.

Body
Tyvek® Lab Coat or Sleeve

Covers

Reduces risk of clothing

contamination and fomite

transfer.
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Step-by-Step Disposal Workflow
This protocol segregates waste at the source to minimize cross-contamination and disposal

costs.

Phase A: Solid Waste (The Compound Itself)
Applicability: Expired reference standards, weighing boats, contaminated wipes.[2]

Containment: Do NOT throw in the general trash. Place the solid material or the vial

containing the residual solid into a clear, sealable polyethylene bag (secondary

containment).

Labeling: Affix a hazardous waste label immediately.

Text: "Hazardous Waste - Toxic Solid - Pharmaceutical Impurity."[1][2]

Constituent: "rac-cis-7-Hydroxy Pramipexole."[1][2][3][4][5][6]

Consolidation: Transfer the sealed bag into the laboratory's Solid Hazardous Waste Drum

(typically Black or Blue bin, depending on vendor).

Destruction Method: High-temperature incineration.[1][2]

Phase B: Liquid Waste (Solutions)
Applicability: HPLC effluent, stock solutions in DMSO/Methanol.[2]

Segregation: Do NOT pour down the sink.

Solvent Assessment: Determine the primary solvent.

If Organic (MeOH/Acetonitrile): Dispose in Organic Solvent Waste.

If Aqueous (>90% Water):[1][2] Dispose in Aqueous Toxic Waste.

Quenching (Optional but Recommended): For high concentrations (>10 mM), dilute with the

compatible solvent before adding to the carboy to prevent precipitation or "hot spots" of

potency.
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Carboy Management: Ensure the waste container is compatible (HDPE or Glass) and vented

if necessary.

Phase C: Empty Containers (Trace Residues)[1][2]
Triple Rinse: Rinse the empty vial three times with a compatible solvent (Methanol or

Ethanol).

Rinsate Disposal: Pour the rinsate into the Liquid Hazardous Waste container.

Vial Disposal: Defaced triple-rinsed vials can typically be discarded in Glass Waste (check

local EHS rules).[1][2] If triple rinsing is not feasible, the entire vial must be disposed of as

Solid Hazardous Waste.

Regulatory Classification & Logic
In the United States, this compound falls under the Resource Conservation and Recovery Act

(RCRA).

P-List/U-List: rac-cis-7-Hydroxy Pramipexole is not explicitly listed.[1][2]

Characteristic Waste: It likely does not meet the definition of Ignitable, Corrosive, or

Reactive. However, it is treated as Toxic based on the parent compound profile.

Generator Status: Most labs operate as "Conditionally Exempt Small Quantity Generators"

(CESQG) or "Small Quantity Generators" (SQG).[1][2]

Final Designation:Non-Regulated Hazardous Waste (unless mixed with listed solvents like

Methanol, which makes it F-Listed or D001 Ignitable).[1][2]

Crucial Compliance Note: Even if "Non-Regulated" by RCRA definition, never dispose of this

via municipal trash or sewer. It requires incineration by a licensed waste vendor (e.g.,

Stericycle, Veolia, Clean Harbors).[2]

Visualized Disposal Decision Tree
The following diagram illustrates the logical flow for segregating rac-cis-7-Hydroxy
Pramipexole waste streams to ensure compliance and safety.
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Waste Generation:
rac-cis-7-Hydroxy Pramipexole
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Solid Waste
(Powder, Wipes, Weigh Boats)
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Liquids

Empty Vials/Containers

Empty Vials

Double Bag in Polyethylene
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(Incineration Only)
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(Halogenated/Non-Halogenated)

Methanol/DMSO/ACN

Aqueous Toxic Waste Carboy
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Collect Rinsate as Liquid Waste

Yes

Dispose as Solid Hazardous Waste
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Deface Label -> Glass Waste
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Caption: Logical workflow for segregating rac-cis-7-Hydroxy Pramipexole waste streams

based on physical state and solvent composition.

Emergency Procedures
Spill Response (Solid Powder < 1g):

Evacuate the immediate area and alert nearby personnel.

Don PPE: Double gloves, N95/P100 respirator, goggles.

Contain: Cover the spill with a damp paper towel (to prevent dust generation).

Clean: Wipe up carefully. Clean the surface three times with soap and water or a methanol-

dampened wipe.[1][2]

Dispose: All cleanup materials go into the Solid Hazardous Waste bag.

Accidental Exposure:

Skin Contact: Wash with soap and copious water for 15 minutes. Do not scrub harshly (avoid

abrasion).

Eye Contact: Flush at an eyewash station for 15 minutes. Seek medical attention.

Inhalation: Move to fresh air immediately.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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